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Compound of Interest

Compound Name: 2,2'-Ethylenedioxydiphenol

Cat. No.: B1336020

A Comprehensive Technical Guide to 2,2'-
Ethylenedioxydiphenol and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2'-Ethylenedioxydiphenol, a chemical
compound with significant applications in various scientific and industrial fields. This document
consolidates essential information regarding its synonyms, chemical properties, and
identification numbers to support research and development activities.

Chemical Identity and Synonyms

2,2'-Ethylenedioxydiphenol is an organic compound known by several names in scientific
literature and commercial databases. Establishing a clear understanding of these synonyms is
crucial for comprehensive literature searches and accurate identification of the compound.

The primary name, 2,2'-Ethylenedioxydiphenol, is often used interchangeably with Ethylene
Glycol Bis(2-hydroxyphenyl) Ether.[1][2] The International Union of Pure and Applied Chemistry
(IUPAC) name for this compound is 2-[2-(2-hydroxyphenoxy)ethoxy]phenol.[3][4]

A comprehensive list of synonyms and identifiers is provided in the table below to facilitate
easy reference.

Table 1: Synonyms and Identifiers for 2,2'-Ethylenedioxydiphenol
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Type

Identifier

Source

Systematic Name

2,2'-[ethane-1,2-
diylbis(oxy)]diphenol

[3](5]

2-[2-(2-
hydroxyphenoxy)ethoxy]pheno
I

[3]41(6]

Common Synonyms

1,2-Bis(2-
hydroxyphenoxy)ethane

[3][6]

Ethylene Glycol Bis(2-
hydroxyphenyl) Ether

[3][6]

1,2-bis(o-
hydroxyphenoxy)ethane

[3]

Phenol, 2,2'-[1,2-
ethanediylbis(oxy)]bis-

[31(5][6]

CAS Number 20115-81-5 [3]
EC Number 680-023-6 3]
PubChem CID 5171332 [3]

DSSTox Substance ID

DTXSID30409128

[3]

Physicochemical Properties

Understanding the physicochemical properties of 2,2'-Ethylenedioxydiphenol is fundamental
for its application in experimental settings and for predicting its behavior in various chemical
and biological systems.

Table 2: Key Physicochemical Properties of 2,2'-Ethylenedioxydiphenol
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Property Value Source
Molecular Formula C14H1404 [31[5][6]
Molecular Weight 246.26 g/mol [31[5]

White to Light yellow to Light

Appearance [1][5]
orange powder to crystal

Purity >98.0% (GC) [1][2]

Logical Relationships and Synthesis Precursors

The synthesis of complex molecules often involves a series of reactions and precursor
chemicals. While a detailed experimental protocol for the synthesis of 2,2'-
Ethylenedioxydiphenol is not provided in the search results, we can infer a logical
relationship based on its structure and the common precursors for similar ether compounds.
The name "Ethylene Glycol Bis(2-hydroxyphenyl) Ether" itself suggests a synthesis pathway
involving ethylene glycol and a protected form of 2-hydroxyphenol (catechol).

A generalized logical workflow for a potential synthesis route can be visualized as follows:

Starting Materials

Ethylene Glycol

2-Hydroxyphenol (Catechol) —

Final Product

Reaction Ste\l

Srolcction otone Etherificaion Reaction Deprotection — 2,2"-Ethylenedioxydiphenol
hydroxyl group on Catechol (e.g., Williamson Ether Synthesis) 12 g ) Wi ydipl

Click to download full resolution via product page
Caption: A logical workflow for the potential synthesis of 2,2'-Ethylenedioxydiphenol.

It is important to note that this is a generalized representation and the actual experimental
conditions, including catalysts, solvents, and reaction temperatures, would need to be
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determined through experimental optimization.

Applications and Research Context

While the provided search results do not detail specific experimental protocols or signaling
pathways involving 2,2'-Ethylenedioxydiphenol, its structural motifs suggest potential areas
of application. As a bis-phenolic compound, it could serve as a monomer in polymer chemistry,
similar to how related compounds are used in the production of epoxy resins and other
thermosetting plastics.[5] The presence of two phenol groups also suggests potential for
investigation into its antioxidant properties or as a ligand in coordination chemistry.

Further research is required to elucidate the specific biological activities and potential
therapeutic applications of 2,2'-Ethylenedioxydiphenol. Researchers and drug development
professionals are encouraged to use the comprehensive list of synonyms provided in this guide
to conduct thorough literature searches for existing studies and to accurately report new
findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synonyms for 2,2'-Ethylenedioxydiphenol like Ethylene
Glycol Bis(2-hydroxyphenyl) Ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336020#synonyms-for-2-2-ethylenedioxydiphenol-
like-ethylene-glycol-bis-2-hydroxyphenyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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